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Compound of Interest

Compound Name: momelotinib Mesylate

Cat. No.: B1513256 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of momelotinib mesylate, a selective inhibitor of Janus kinase (JAK) 1 and JAK2.

The procedures outlined are designed for researchers, scientists, and drug development

professionals to ensure personnel safety and environmental protection. Adherence to these

guidelines is critical due to the hazardous nature of the compound.

Hazard Identification and Classification
Momelotinib mesylate is classified as a hazardous substance. It is essential to understand its

specific hazards before handling or initiating disposal procedures. The compound's hazard

profile, based on the Globally Harmonized System (GHS), is summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1513256?utm_src=pdf-interest
https://www.benchchem.com/product/b1513256?utm_src=pdf-body
https://www.benchchem.com/product/b1513256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1513256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[1][2]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[3]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[3]

Due to its use in chemotherapy and its inherent toxic properties (carcinogenic, mutagenic, toxic

for reproduction), momelotinib mesylate and its related waste must be managed as cytotoxic

waste.[4]

Personnel Protective Equipment (PPE)
All personnel handling momelotinib mesylate waste must wear appropriate PPE to prevent

exposure.[5] The minimum required PPE includes:

Gloves: Two pairs of chemotherapy-rated, powder-free gloves (e.g., nitrile) with the outer

glove cuff covering the gown sleeve.[5]

Gown: A disposable, back-closing, long-sleeved gown made of a low-permeability fabric.[6]

Eye and Face Protection: Safety goggles with side shields or a full-face shield to protect

against splashes.[1][7]

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is necessary

when handling powders outside of a certified containment device or when there is a risk of

aerosolization.[2][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-10961/Momelotinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10961/Momelotinib-SDS-MedChemExpress.pdf
https://www.medkoo.com/uploads/product/Momelotinib_free_base/safety/SDS-Momelotinib.pdf
https://file.medchemexpress.com/batch_PDF/HY-10961/Momelotinib-SDS-MedChemExpress.pdf
https://www.medkoo.com/uploads/product/Momelotinib_free_base/safety/SDS-Momelotinib.pdf
https://file.medchemexpress.com/batch_PDF/HY-10961/Momelotinib-SDS-MedChemExpress.pdf
https://www.medkoo.com/uploads/product/Momelotinib_free_base/safety/SDS-Momelotinib.pdf
https://www.medkoo.com/uploads/product/Momelotinib__CYT387_/safety/MSDS-Momelotinib.pdf
https://www.medkoo.com/uploads/product/Momelotinib__CYT387_/safety/MSDS-Momelotinib.pdf
https://www.benchchem.com/product/b1513256?utm_src=pdf-body
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.benchchem.com/product/b1513256?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://file.medchemexpress.com/batch_PDF/HY-10961/Momelotinib-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/momelotinib-pd180521124690.html
https://www.medkoo.com/uploads/product/Momelotinib_free_base/safety/SDS-Momelotinib.pdf
https://www.echemi.com/sds/momelotinib-pd180521124690.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1513256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation and Containment Workflow
Proper segregation is the first and most critical step in the disposal process. All materials that

have come into contact with momelotinib mesylate are considered cytotoxic waste and must

be segregated at the point of generation.
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Step 1: Point of Generation

Step 2: Waste Characterization & Segregation

Step 3: Containerization

Step 4: Final Disposal

Waste Generation
(e.g., unused compound, contaminated labware,

 used PPE, spill cleanup material)

Is the waste contaminated
with Momelotinib Mesylate?

Classify as
Cytotoxic Waste

Yes

Manage as
General Lab Waste

No

Sharps (needles, glass)
Place in purple-lidded

cytotoxic sharps container.

Sharps

Non-Sharps (PPE, vials, labware)
Place in yellow container or bag

with cytotoxic symbol.

Non-Sharps

Store in designated
Hazardous Waste Accumulation Area.

Secure and labeled.

Arrange pickup by a
licensed hazardous waste transporter.

Final Disposal via
High-Temperature Incineration

at a permitted facility.

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of momelotinib mesylate waste.
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Step-by-Step Disposal Protocol
Unused or Expired Compound: Keep the pure drug in its original or a compatible, tightly

sealed container. Do not mix with other waste.

Contaminated Sharps: Needles, syringes, contaminated glass vials, and slides must be

immediately placed into a designated, puncture-proof cytotoxic sharps container.[4][6] These

containers are typically yellow with a purple lid and are clearly labeled with the cytotoxic

symbol.[4]

Contaminated Non-Sharps: All other contaminated materials, including gloves, gowns, bench

paper, plasticware, and empty vials, must be placed in a designated cytotoxic waste

container.[4][6] This is typically a thick, leak-proof plastic bag or a rigid container, often yellow

with a purple stripe and labeled "Cytotoxic Waste" or "Chemotherapy Waste".[4]

In the event of a spill, the cleanup materials are also considered cytotoxic waste.

Evacuate and secure the area.

Don the full required PPE before re-entering.

Cover liquid spills with absorbent pads; gently cover powder spills with damp absorbent pads

to avoid making dust airborne.[2]

Working from the outside of the spill inward, collect all contaminated materials.[6]

Decontaminate the area with an appropriate cleaning agent (e.g., 70% alcohol), and dispose

of all cleanup materials in the designated cytotoxic waste container.[1]

A dedicated spill kit for cytotoxic drugs should be readily available.[8]

Seal the primary cytotoxic waste containers (bags or sharps containers) when they are

three-quarters full.

Wipe down the exterior of the sealed container to decontaminate it.[5]

Place the sealed container in a designated, secure hazardous waste accumulation area. This

area should be away from general lab traffic.
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Ensure all containers are clearly labeled with the words "Cytotoxic Waste" and the

appropriate hazard symbols.

The ultimate disposal of momelotinib mesylate and its related waste must be conducted by

a licensed hazardous waste management company.

Disposal must adhere to regulations set by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).[9][10][11]

The required method of destruction for cytotoxic pharmaceutical waste is high-temperature

incineration at a permitted treatment facility.[9][10]

Never dispose of momelotinib mesylate or its contaminated waste down the drain or in the

regular trash.[9] The EPA's Subpart P rule explicitly prohibits the sewering of hazardous

waste pharmaceuticals.[9]

Maintain a manifest or tracking document from the waste hauler as proof of proper disposal.

[12]

This protocol provides a framework for the safe handling and disposal of momelotinib
mesylate. Always consult your institution's specific Environmental Health and Safety (EHS)

guidelines and the manufacturer's most recent Safety Data Sheet (SDS) before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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